Cas no 1314406-45-5 (2-Chloro-6-(methylsulfonamido)benzoic acid)

• Product Name: 2-Chloro-6-(methylsulfonamido)benzoic acid
• CAS No: 1314406-45-5
• MF: C₈H₈ClNO₄S
• MW: 249.671420097351
• MDL: MFCD18872325
• CID: 1056691
• PubChem ID: 61195529
• Update Time: 2025-04-20

2-Chloro-6-(methylsulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(methylsulfonamido)benzoic acid
• (2S)-1-(dimethylcarbamoyl)pyrrolidine-2-carboxylic acid
• 2-chloro-6-[(methylsulfonyl)amino]Benzoic acid
• SB81153
• DB-062823
• 1314406-45-5
• 2-Chloro-6-(methylsulfonamido)benzoicacid
• SY015005
• AKOS013035161
• MFCD18872325
• CS-0359165
• 2-chloro-6-(methanesulfonamido)benzoic acid
• A888474
• AC7612

• MDL： MFCD18872325
• Inchi： 1S/C8H8ClNO4S/c1-15(13,14)10-6-4-2-3-5(9)7(6)8(11)12/h2-4,10H,1H3,(H,11,12)
• InChI Key： OUNMXLSKIJRUNZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)NS(C)(=O)=O

Computed Properties

• Exact Mass: 248.98600
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 91.85000
• LogP: 2.56350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides